(Z)-1-(3-(3,4,5-Trimethoxyphenyl)acryloyl)-1H-pyrrol-2(5H)-one
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Overview
Description
Langkamide is a HIF-2 inhibitor, which showed HIF-2 inhibitory activity with EC₅₀ values of 14.0 uM. Langkamide may be used fortargeting HIFs mediated regulation of CSCs.
Scientific Research Applications
Photophysical Properties
The research on similar compounds to (Z)-1-(3-(3,4,5-Trimethoxyphenyl)acryloyl)-1H-pyrrol-2(5H)-one, such as acrylonitrile derivatives with core pyridine and phenyl moieties, has been conducted to understand their photophysical properties. These studies involve characterization by UV-Vis, fluorescence, IR, H1-NMR, and mass spectrometry, as well as analyses of their solvatochromism, excited-state and ground-state dipole moments, and molecular electrostatic potential surfaces. Such studies help in evaluating the photophysical properties of these compounds (Castillo et al., 2021).
Crystallographic Studies
Crystallographic studies of compounds with structural similarities to this compound provide insights into their molecular structures. For example, the study of (Z)-3-(1-Benzofuran-2-yl)-2-(3,4,5-trimethoxyphenyl)acrylonitrile detailed the geometry of the acrylonitrile group and the dihedral angle between trimethoxyphenyl ring and acrylonitrile group, contributing to a deeper understanding of molecular conformations (Penthala et al., 2012).
Anticancer Activity
Related compounds to this compound have been studied for their selective anti-cancer activity. For instance, E, E / E, Z isomers based on a 1H-pyrrole core have been found to show fluorescence characteristics and selective anti-cancer activity, highlighting the potential of these compounds in cancer therapy (Irfan et al., 2021).
Molecular Packing and Interactions
The study of molecular packing and intermolecular interactions is crucial in understanding the properties of compounds like this compound. Research on polymorphs of similar compounds has provided insights into their molecular structures and optical properties, aiding in the interpretation of their emission properties (Percino et al., 2014).
Synthesis and Characterization
The synthesis and characterization of this compound-like compounds involve a range of spectroscopic and structural evaluations. These studies provide insights into their photoluminescent behavior, molecular interactions, and potential for nonlinear optical applications. For example, compounds like ethyl 4-(3-Furan-2yl-acryloyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate have been synthesized and characterized, offering potential insights into similar compounds (Singh et al., 2014).
properties
CAS RN |
1370510-16-9 |
---|---|
Molecular Formula |
C16H17NO5 |
Molecular Weight |
303.314 |
IUPAC Name |
1-[(Z)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]-2H-pyrrol-5-one |
InChI |
InChI=1S/C16H17NO5/c1-20-12-9-11(10-13(21-2)16(12)22-3)6-7-15(19)17-8-4-5-14(17)18/h4-7,9-10H,8H2,1-3H3/b7-6- |
InChI Key |
RZTXFCPQEOFMDN-SREVYHEPSA-N |
SMILES |
COC1=CC(=CC(=C1OC)OC)C=CC(=O)N2CC=CC2=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Langkamide |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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